3-Chloro-6-(2,6-difluorobenzyl)pyridazine

• Molecular Formula: C11H7ClF2N2
• Molecular Weight: 240.63 g/mol
• IUPAC Name: 3-chloro-6-[(2,6-difluorophenyl)methyl]pyridazine
• InChI: InChI=1S/C11H7ClF2N2/c12-11-5-4-7(15-16-11)6-8-9(13)2-1-3-10(8)14/h1-5H,6H2
• InChI Key: IKKDPFSYHILLTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CC2=NN=C(C=C2)Cl)F

Description

3-Chloro-6-(2,6-difluorobenzyl)pyridazine is a useful research compound. Its molecular formula is C11H7ClF2N2 and its molecular weight is 240.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,6-dichloro pyridazine (7.39 g, 50 mmol) and tetrakis(triphenylphosphine)palladium (2.89 g, 2.5 mmol) in THF (500 mL) was added 2,6 difluoro benzyl zinc bromide (120 mL, 60 mmol). The reaction mixture was heated to 80° C. for 1.5 hours until the reaction was complete by TLC. The reaction was cooled to room temperature, filtered through celite, and concentrated in vacuo. The crude residue was recrystalized from ether to yield 5.7 g of the title compound.